Cas no 1239866-90-0 (N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1239866-90-0
• MF: C₁₉H₁₄N₄O₄S
• MW: 394.403862476349
• CID: 6066897
• PubChem ID: 75118108
• Update Time: 2025-07-23

N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]-5-thiophen-2-yl-1H-pyrazole-3-carboxamide
• N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]-5-thiophen-2-ylpyrazolidine-3-carboxamide
• N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• 1239866-90-0

• Inchi： 1S/C19H14N4O4S/c24-19(14-8-13(21-22-14)18-2-1-5-28-18)20-9-12-7-16(27-23-12)11-3-4-15-17(6-11)26-10-25-15/h1-8H,9-10H2,(H,20,24)(H,21,22)
• InChI Key： NYJPCAQQHHZCKS-UHFFFAOYSA-N
• SMILES： N1C(C2SC=CC=2)=CC(C(NCC2C=C(C3=CC=C4OCOC4=C3)ON=2)=O)=N1

Computed Properties

• Exact Mass: 398.10487624g/mol
• Monoisotopic Mass: 398.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 126Ų

Additional information on N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

Professional Introduction to N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide (CAS No: 1239866-90-0)

N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1239866-90-0, represents a novel molecular entity with a complex structural framework. The presence of multiple heterocyclic rings, including benzodioxol, oxazole, and pyrazole, along with the incorporation of a thiophene moiety, suggests potential biological activity and unique chemical properties that make it a subject of intense study.

The structural composition of N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is meticulously designed to explore interactions with biological targets. The benzodioxol ring, known for its presence in various bioactive natural products and pharmaceuticals, contributes to the compound's potential pharmacological relevance. Additionally, the oxazole and pyrazole rings are well-documented scaffolds in drug discovery, often associated with antimicrobial, anti-inflammatory, and anticancer activities. The strategic placement of the thiophene group further enhances the compound's structural diversity and may influence its electronic properties and binding affinity.

In recent years, there has been a surge in interest towards multiheterocyclic compounds due to their ability to exhibit synergistic effects and modulate multiple biological pathways simultaneously. The compound in question exemplifies this trend by integrating three distinct heterocyclic systems into a single molecular entity. This design approach has been shown to yield molecules with enhanced potency and reduced side effects compared to simpler analogs. The combination of benzodioxol, oxazole, and pyrazole moieties in N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide positions it as a promising candidate for further investigation in therapeutic applications.

The chemical synthesis of this compound involves intricate steps that require precise control over reaction conditions and reagent selection. The introduction of the benzodioxol ring typically involves cyclization reactions or functionalization of existing aromatic systems. The subsequent attachment of the oxazole and pyrazole moieties requires careful consideration to maintain the integrity of the heterocyclic frameworks. The final incorporation of the thiophene group further complicates the synthetic route but is crucial for achieving the desired structural complexity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular architecture efficiently.

Evaluation of the pharmacological properties of N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-3-(thiophen-2-yll)-1H-pyrazole 5-carboxamide has revealed intriguing potential in several disease models. Preliminary in vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors implicated in cancer progression. The presence of multiple heterocyclic rings enhances its binding affinity and selectivity towards these targets. Additionally, the compound exhibits promising antioxidant properties, which are crucial for mitigating oxidative stress-related diseases.

The benzodioxol moiety has been extensively studied for its role in modulating central nervous system (CNS) activity. Compounds containing this scaffold have shown efficacy in treating neurological disorders such as epilepsy and depression. Similarly, the oxazole ring is known for its antimicrobial and anti-inflammatory properties. When combined with other bioactive moieties like thiophene and pyrazole, these effects can be amplified or modulated to achieve desired therapeutic outcomes. The pyrazole ring is particularly noteworthy for its role in anticancer drug development due to its ability to inhibit key enzymes involved in cell proliferation.

The integration of thiophene into N-{5-(2H 1 3 benzodioxol 5 yl) 1 2 oxazol 3 ylmethyl} 3 (thiophen 2 yl) 1 H pyrazole 5 carboxamide adds another layer of complexity and functionality to the molecule. Thiophene derivatives have been widely explored for their diverse biological activities, including antifungal, anti-inflammatory, and anticarcinogenic effects. By incorporating thiophene into this compound's structure, researchers aim to enhance its pharmacological profile and improve its efficacy against a range of diseases.

Recent advancements in computational chemistry have enabled more accurate predictions of a compound's biological activity based on its molecular structure. Virtual screening techniques have been employed to identify potential binding interactions between N-{5-(2H - 13 -benzodioxol - 5 - yl) - 12 - oxazol - 3 - ylmethyl} - 3 (thiophen - 2 - yl) - 1 H - pyrazole - 5 - carboxamide and target proteins relevant to various diseases. These simulations have provided valuable insights into how different functional groups within the molecule contribute to its overall biological activity.

The synthesis and characterization of this compound also involve rigorous analytical techniques to ensure its purity and stability. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used methods for confirming the molecular structure and assessing sample quality. These analytical tools provide detailed information about the compound's chemical composition and help identify any impurities that may affect its biological activity.

In conclusion，N-{5-(2H - 13 -benzodioxol - 5 - yl) -12 - oxazol - 3 - ylmethyl} - 3 (thiophen - 2 - yl) - 1 H-pyrazole -5-carboxamide represents a significant advancement in pharmaceutical chemistry with its complex multiheterocyclic structure。The strategic combination of benzodioxol、oxazole、pyrazole，and thiophene moieties offers unique pharmacological potential，making it a promising candidate for further research。Ongoing studies aim to elucidate its mechanism of action、optimize synthetic routes，and explore therapeutic applications across various disease areas。With continued investigation，this compound holds great promise as a valuable tool in drug discovery efforts aimed at improving human health outcomes。